2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline

• CAS No.: 77500-04-0
• Product Name: 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline
• Molecular Formula: C11H11N5
• Molecular Weight: 213.24 g/mol
• IUPAC Name: 3,8-dimethylimidazo[4,5-f]quinoxalin-2-amine
• Standard InChI: InChI=1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15)
• Standard InChIKey: DVCCCQNKIYNAKB-UHFFFAOYSA-N
• SMILES: CC1=CN=C2C=CC3=C(C2=N1)N=C(N3C)N
• Canonical SMILES: CC1=CN=C2C=CC3=C(C2=N1)N=C(N3C)N
• Melting Point: 295-300°C
• Physical Description: Solid
• Description: MeIQx is an imidazoquinoxaline that is 3H-imidazo[4,5-f]quinoxaline substituted at positions 3 and 8 by methyl groups and at position 2 by an amino group. A mutagenic compound found in cooked beef. It has a role as a mutagen, a carcinogenic agent, a genotoxin and a Maillard reaction product. It is an imidazoquinoxaline and an aromatic amine.; 2-Amino-3, 8-dimethyl-3H-imidazo[4, 5-F]quinoxaline, also known as 8-meiqx or 8-methyl-iqx, belongs to the class of organic compounds known as quinoxalines. Quinoxalines are compounds containing a quinoxaline moiety, a bicyclic heterocycle made up of a benzene ring fused to a pyrazine ring. 2-Amino-3, 8-dimethyl-3H-imidazo[4, 5-F]quinoxaline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-amino-3, 8-dimethyl-3H-imidazo[4, 5-F]quinoxaline is primarily located in the cytoplasm. 2-Amino-3, 8-dimethyl-3H-imidazo[4, 5-F]quinoxaline can be converted into N-hydroxy-meiqx.; 8-Methyl-IQX is a synthetic, pale orange to brown crystalline solid that is soluble in dimethylsulfoxide and methanol. It is produced in small quantities for research purposes. 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline is formed naturally during the cooking of muscle-derived foods (meat and fish). Levels of this chemical produced in this manner are dependent on cooking temperature, cooking time and method of cooking (direct or indirect). It is one of the most abundant heterocyclic amines in a typical Western diet. 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline has also been detected in processed food flavorings, beer, wine, and cigarette smoke. It is reasonably anticipated to be a human carcinogen. (NCI05)
• Solubility: In water 398 mg/L at 25 °C (est)
• Synonyms: 2-amino-3,8-dimethylimidazo(4,5-f)quinoxaline; 3,8-DiMeIQX; 3,8-dimethylimidazo(4,5-f)quinoxaline-2-amine; Me-IQX; MeIQx cpd
• Vapor Pressure: 1.7X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 62275
• Last Modified: Nov 11 2021